![molecular formula C14H12N6O2 B2364761 (Z)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-(pyridin-3-yl)acrylamide CAS No. 2035008-34-3](/img/structure/B2364761.png)
(Z)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-(pyridin-3-yl)acrylamide
Description
(Z)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-(pyridin-3-yl)acrylamide is a useful research compound. Its molecular formula is C14H12N6O2 and its molecular weight is 296.29. The purity is usually 95%.
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Scientific Research Applications
Insecticidal Applications
Compounds similar to (Z)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-3-(pyridin-3-yl)acrylamide have been investigated for their potential as insecticidal agents. For instance, sulfonamide thiazole derivatives exhibiting potent toxic effects against the cotton leafworm, Spodoptera littoralis, have been synthesized and characterized, showcasing their applicability in pest control (Soliman et al., 2020).
Synthesis and Structural Analysis
Studies have focused on the efficient synthesis of triazolopyridines, a family of compounds to which this compound belongs, highlighting their pharmaceutical applications. The characterization of these compounds involves techniques such as NMR, FTIR, MS, and X-ray diffraction, contributing to the understanding of their structural properties (El-Kurdi et al., 2021).
Antimicrobial Applications
Several studies have synthesized and tested derivatives of triazolopyridines for antimicrobial activities. Compounds structurally similar to this compound have shown effectiveness as antimicrobial agents, indicating their potential in pharmaceutical applications (Abu-Melha, 2013).
Herbicidal Activity
Research has also been conducted on substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, closely related to the compound , for their herbicidal activity. These compounds have exhibited excellent herbicidal activity on a broad spectrum of vegetation at low application rates, suggesting their use in agriculture (Moran, 2003).
Anticonvulsant Activity
Some studies have synthesized and tested 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines, which are structurally related to the compound of interest, for anticonvulsant activity. These compounds have shown potential in the treatment of seizures, indicating their relevance in neurological therapeutics (Kelley et al., 1995).
properties
IUPAC Name |
(Z)-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]-3-pyridin-3-ylprop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N6O2/c21-12(4-3-10-2-1-5-15-8-10)17-9-11-18-19-13-14(22)16-6-7-20(11)13/h1-8H,9H2,(H,16,22)(H,17,21)/b4-3- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRADZXIFEFEPFZ-ARJAWSKDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C=CC(=O)NCC2=NN=C3N2C=CNC3=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CN=C1)/C=C\C(=O)NCC2=NN=C3N2C=CNC3=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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